Cas no 111841-07-7 (2-Hydroxy-4-(tetrahydropyran-2-yloxy)acetophenone)

2-Hydroxy-4-(tetrahydropyran-2-yloxy)acetophenone Properties

Names and Identifiers

• 2-Hydroxy-4-(tetrahydropyran-2-yloxy)acetophenone
• 1-[2-Hydroxy-4-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]ethanone
• 1-[2-hydroxy-4-(oxan-2-yloxy)phenyl]ethanone
• 1-(2-hydroxy-4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)ethan-1-one
• 1-{2-Hydroxy-4-[(oxan-2-yl)oxy]phenyl}ethan-1-one
• Ethanone, 1-[2-hydroxy-4-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-
• 111841-07-7
• SCHEMBL2968461
• DTXSID90469268
• AKOS030254784
• +Expand

• InChIKey： IWZBNLQMMUTGFS-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O4/c1-9(14)11-6-5-10(8-12(11)15)17-13-4-2-3-7-16-13/h5-6,8,13,15H,2-4,7H2,1H3
• SMILES： CC(=O)C1=C(C=C(C=C1)OC2CCCCO2)O

Computed Properties

• Exact Mass: 236.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 236.10485899g/mol
• Heavy Atom Count: 17
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 2.50020
• PSA: 55.76000